![molecular formula C17H20N2O4 B1385048 N-(5-Amino-2-methoxyphenyl)-4-(2-methoxyethoxy)-benzamide CAS No. 1020056-10-3](/img/structure/B1385048.png)
N-(5-Amino-2-methoxyphenyl)-4-(2-methoxyethoxy)-benzamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-4-(2-methoxyethoxy)-benzamide, also known as AM2ME, is a novel small molecule with a wide range of potential applications in the field of scientific research. AM2ME has been studied for its potential to be used as an inhibitor of protein kinases, and its ability to modulate the activity of certain enzymes. Additionally, AM2ME has been studied for its potential use as a therapeutic agent in the treatment of certain diseases.
Scientific Research Applications
Gastrokinetic Activity
N-(5-Amino-2-methoxyphenyl)-4-(2-methoxyethoxy)-benzamide and related compounds have been studied for their gastrokinetic activity. For instance, certain benzamide derivatives have shown potent in vivo gastric emptying activity in rats and mice. These studies emphasize the potential of benzamide derivatives in treating gastrointestinal motility disorders (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).
Neuroleptic Activity
Research has also explored the neuroleptic properties of benzamide derivatives. Certain compounds in this category have been evaluated for their effects on stereotyped behavior in rats induced by apomorphine, a known psychostimulant. These findings contribute to the understanding of benzamides as potential neuroleptic drugs (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Antioxidant Activity
The antioxidant properties of benzamide derivatives have also been investigated. Studies involving electrochemical oxidation of amino-substituted benzamides provide insights into their free radical scavenging activity, which is crucial in understanding the antioxidative potential of these compounds (Jovanović, Miličević, Jadreško, & Hranjec, 2020).
Antimicrobial Activity
Some N-substituted benzamide derivatives have been synthesized and evaluated for their antimicrobial activities against various microorganisms. Certain compounds have shown promising activity against bacteria like Staphylococcus aureus and Escherichia coli (Ertan, Yildiz, Ozkan, Temiz-Arpaci, Kaynak, Yalcin, Akı-Şener, & Abbasoǧlu, 2007).
Anticonvulsant Activity
Benzamide derivatives have also been explored for their anticonvulsant activities. Research in this area has shown that certain compounds are superior to traditional anticonvulsants like phenytoin in specific seizure models (Lambert, Hamoir, Hermans, & Poupaert, 1995).
Melanoma Imaging
In the field of medical imaging, N-(dialkylaminoalkyl)benzamides, a group including benzamide derivatives, have been used in melanoma imaging. Studies have focused on improving uptake and tissue selectivity for enhanced imaging of melanoma metastases (Eisenhut, Hull, Mohammed, Mier, Lay, Just, Gorgas, Lehmann, & Haberkorn, 2000).
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-4-(2-methoxyethoxy)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4/c1-21-9-10-23-14-6-3-12(4-7-14)17(20)19-15-11-13(18)5-8-16(15)22-2/h3-8,11H,9-10,18H2,1-2H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYXHRVYWHGSPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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